N-(4-Chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide
N-(4-Chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide
Signal transducer and activator of transcription 3 (STAT3) is a cytokine-inducible transcription factor with roles in inflammation and cancer. ML115 is an isoxazole carboxamide that acts as a cell-permeable STAT3 activator (EC50 = 2 nM) and is more than 28,000-fold selective for STAT3 over STAT1 and NF-κB. It shows no cytotoxicity against HT-1080 or NIH-3T3 cells. ML115 increases the expression of BCL3, a known STAT3-dependent oncogene, and enhances STAT3 activation by the pro-inflammatory cytokine IL-6. As the maintenance of pluripotency in mouse embryonic stem cells requires continued activation of STAT3, ML115 may be useful in maintaining embryonic stem cells in an undifferentiated state.
Brand Name:
Vulcanchem
CAS No.:
912798-42-6
VCID:
VC0159115
InChI:
InChI=1S/C15H15ClN2O4/c1-20-13-6-10(14(21-2)5-9(13)16)17-15(19)11-7-12(22-18-11)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,17,19)
SMILES:
COC1=CC(=C(C=C1NC(=O)C2=NOC(=C2)C3CC3)OC)Cl
Molecular Formula:
C15H15ClN2O4
Molecular Weight:
322.74 g/mol
N-(4-Chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide
CAS No.: 912798-42-6
Reference Standards
VCID: VC0159115
Molecular Formula: C15H15ClN2O4
Molecular Weight: 322.74 g/mol
| CAS No. | 912798-42-6 |
|---|---|
| Product Name | N-(4-Chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide |
| Molecular Formula | C15H15ClN2O4 |
| Molecular Weight | 322.74 g/mol |
| IUPAC Name | N-(4-chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-1,2-oxazole-3-carboxamide |
| Standard InChI | InChI=1S/C15H15ClN2O4/c1-20-13-6-10(14(21-2)5-9(13)16)17-15(19)11-7-12(22-18-11)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,17,19) |
| Standard InChIKey | FMWABCRYNLCXOJ-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1NC(=O)C2=NOC(=C2)C3CC3)OC)Cl |
| Canonical SMILES | COC1=CC(=C(C=C1NC(=O)C2=NOC(=C2)C3CC3)OC)Cl |
| Description | Signal transducer and activator of transcription 3 (STAT3) is a cytokine-inducible transcription factor with roles in inflammation and cancer. ML115 is an isoxazole carboxamide that acts as a cell-permeable STAT3 activator (EC50 = 2 nM) and is more than 28,000-fold selective for STAT3 over STAT1 and NF-κB. It shows no cytotoxicity against HT-1080 or NIH-3T3 cells. ML115 increases the expression of BCL3, a known STAT3-dependent oncogene, and enhances STAT3 activation by the pro-inflammatory cytokine IL-6. As the maintenance of pluripotency in mouse embryonic stem cells requires continued activation of STAT3, ML115 may be useful in maintaining embryonic stem cells in an undifferentiated state. |
| Synonyms | CID 6619100;SID 14735210 |
| Reference | 1.Poli, V. The role of C/EBP isoforms in the control of inflammatory and native immunity functions. The Journal of Biological Chemisty 273, 29279-29282 (1998). |
| PubChem Compound | 6619100 |
| Last Modified | Nov 12 2021 |
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